Cas no 1158683-71-6 (5-Methylthiophene-3-sulfinic acid)

• Product Name: 5-Methylthiophene-3-sulfinic acid
• CAS No: 1158683-71-6
• MF: C₅H₆O₂S₂
• MW: 162.229938983917
• CID: 6293805
• PubChem ID: 68442731
• Update Time: 2025-05-20

5-Methylthiophene-3-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 1158683-71-6
• EN300-720794
• 5-methylthiophene-3-sulfinic acid
• 5-Methylthiophene-3-sulfinic acid

• Inchi： 1S/C5H6O2S2/c1-4-2-5(3-8-4)9(6)7/h2-3H,1H3,(H,6,7)
• InChI Key： KUDYHBNYBXSPMY-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)S(=O)O

Computed Properties

• Exact Mass: 161.98092178g/mol
• Monoisotopic Mass: 161.98092178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.8Ų

Additional information on 5-Methylthiophene-3-sulfinic acid

Research Brief on 5-Methylthiophene-3-sulfinic Acid (CAS: 1158683-71-6) in Chemical Biology and Pharmaceutical Applications

5-Methylthiophene-3-sulfinic acid (CAS: 1158683-71-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural and functional properties. This sulfinic acid derivative, characterized by a thiophene ring substituted with a methyl group and a sulfinic acid moiety, exhibits versatile reactivity, making it a valuable intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and small-molecule therapeutics targeting various diseases.

One of the key areas of research involving 5-Methylthiophene-3-sulfinic acid is its role as a building block in the synthesis of heterocyclic compounds. Researchers have utilized its reactive sulfinic acid group to facilitate novel cyclization reactions, leading to the formation of sulfur-containing heterocycles with potential pharmacological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing thiophene-based scaffolds that exhibit inhibitory effects against protein kinases implicated in cancer progression.

In addition to its synthetic applications, 5-Methylthiophene-3-sulfinic acid has been investigated for its direct biological activities. Preliminary in vitro studies have shown that the compound possesses moderate antioxidant properties, likely due to the sulfinic acid group's ability to scavenge reactive oxygen species (ROS). This has sparked interest in its potential use as a protective agent against oxidative stress-related disorders, such as neurodegenerative diseases and cardiovascular conditions. Further mechanistic studies are underway to elucidate its mode of action and optimize its bioactivity.

The compound's physicochemical properties, including its solubility and stability under physiological conditions, have also been a focus of recent research. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its behavior in various solvent systems and biological matrices. These studies are crucial for understanding its pharmacokinetic profile and guiding its development as a pharmaceutical ingredient.

Looking ahead, the potential of 5-Methylthiophene-3-sulfinic acid extends to drug discovery and chemical biology tool development. Its ability to serve as a versatile synthon for diverse molecular architectures positions it as a promising candidate for fragment-based drug design. Moreover, researchers are exploring its incorporation into probe molecules for studying sulfur-mediated biological processes, such as protein sulfenylation and redox signaling pathways. Continued investigation into this compound is expected to yield novel insights and therapeutic opportunities in the coming years.